![molecular formula C27H24FN3O5 B2722967 Methyl 2'-amino-6'-ethyl-1-(4-fluorobenzyl)-7'-methyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate CAS No. 873571-84-7](/img/structure/B2722967.png)
Methyl 2'-amino-6'-ethyl-1-(4-fluorobenzyl)-7'-methyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
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Description
Methyl 2'-amino-6'-ethyl-1-(4-fluorobenzyl)-7'-methyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is a useful research compound. Its molecular formula is C27H24FN3O5 and its molecular weight is 489.503. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Chemical Properties
One-Pot Synthesis Approaches : Research has explored one-pot synthesis techniques for creating novel spiro compounds, demonstrating the efficiency and versatility of these methods in generating complex molecules (Li et al., 2014). Such approaches are valuable for the rapid assembly of spirocyclic structures, potentially including derivatives of Methyl 2'-amino-6'-ethyl-1-(4-fluorobenzyl)-7'-methyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate.
Pharmacological and Antitumor Applications : Aminopyridyl/pyrazinyl-substituted spiro compounds have been designed, synthesized, and tested for their pharmacological and antitumor properties, highlighting the potential of spirocyclic compounds in medicinal chemistry and oncology research (Li et al., 2013).
Recyclization Reactions : Studies on the recyclization of similar spiro[indole-3,4'-pyran] derivatives underline the chemical flexibility and reactivity of these molecules, which can lead to the discovery of new synthetic routes and compounds with varied biological activities (Andina & Andin, 2016).
Potential Applications in Drug Development
Selective Inhibition Properties : The research into compounds with a spiro[indoline-3,4'-piperidine]-2-one structure shows significant potential in the development of selective inhibitors for targets like c-Met/ALK, suggesting a path for the development of new therapeutic agents targeting specific pathways or receptors (Li et al., 2013).
Antibacterial and Antiallergic Agents : The exploration of N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides as antiallergic agents, alongside studies on pyridonecarboxylic acids as antibacterial agents, indicates the potential of spirocyclic compounds in addressing a variety of bacterial and allergic conditions (Menciu et al., 1999; Egawa et al., 1984).
Properties
IUPAC Name |
methyl 2'-amino-6'-ethyl-1-[(4-fluorophenyl)methyl]-7'-methyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24FN3O5/c1-4-30-15(2)13-20-21(24(30)32)27(22(23(29)36-20)25(33)35-3)18-7-5-6-8-19(18)31(26(27)34)14-16-9-11-17(28)12-10-16/h5-13H,4,14,29H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGWDSBHMWRMILK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC2=C(C1=O)C3(C4=CC=CC=C4N(C3=O)CC5=CC=C(C=C5)F)C(=C(O2)N)C(=O)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24FN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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